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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the historical pesticide

Binapacryl and its potential application as a positive control in ecotoxicological studies. Due to

its well-documented high toxicity to a range of aquatic organisms and its specific mechanism of

action, Binapacryl can serve as a reliable benchmark for validating the sensitivity and

reproducibility of aquatic toxicity assays.

Introduction
Binapacryl is an obsolete dinitrophenol-based acaricide and fungicide.[1] While its use in

agriculture has been discontinued due to toxicological concerns, its potent and consistent

effects on aquatic life make it a candidate for use as a positive control in non-clinical

ecotoxicology studies.[2][3] A positive control is a substance known to produce a specific,

measurable effect and is used to verify the functionality and sensitivity of an experimental

system. The inclusion of a positive control like Binapacryl can help ensure the validity of

toxicity tests when evaluating new chemical entities.

Key Characteristics of Binapacryl:

Chemical Name: 2-sec-butyl-4,6-dinitrophenyl 3-methyl-2-butenoate

Mechanism of Action: Uncoupling of oxidative phosphorylation[1][4]
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Primary Ecotoxicological Concern: High toxicity to aquatic organisms, particularly fish and

invertebrates[3][4]

Data Presentation: Aquatic Toxicity of Binapacryl
The following table summarizes the acute toxicity of Binapacryl to a selection of aquatic

organisms. This data can be used to establish expected effect concentrations in various test

systems.

Organism Test Type Duration Endpoint
Concentrati
on (mg/L)

Reference

Daphnia

magna
Acute 48h EC50 0.015 [4]

Oncorhynchu

s mykiss

(Rainbow

Trout)

Acute 96h LC50 0.057 [4]

Lepomis

macrochirus

(Bluegill)

Acute 96h LC50 0.048 [4]

Fish

(unspecified)
Acute - LC50 0.04 - 0.06 [3]

EC50: The concentration of a substance that causes a defined effect in 50% of the test

population. LC50: The concentration of a substance that is lethal to 50% of the test population.

Experimental Protocols
The following is a detailed protocol for an acute aquatic toxicity test using Daphnia magna,

adapted from the OECD Guideline 202 for the use of Binapacryl as a positive control.[2][5][6]

[7][8]

Acute Immobilisation Test with Daphnia magna (adapted
from OECD 202)
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Objective: To determine the median effective concentration (EC50) of Binapacryl that causes

immobilisation of Daphnia magna over a 48-hour period. This protocol serves to validate the

sensitivity of the test organisms and the overall test system.

Materials:

Daphnia magna neonates (<24 hours old)

Reconstituted freshwater (or as specified by the standard protocol)

Binapacryl (analytical grade)

Appropriate solvent for Binapacryl (e.g., acetone, if necessary, due to low water solubility)

Glass test vessels (e.g., 50 mL beakers)

Pipettes and other standard laboratory equipment

Incubator or temperature-controlled room (20 ± 2°C)

Light source providing a 16:8 hour light:dark cycle

Procedure:

Preparation of Test Solutions:

Prepare a stock solution of Binapacryl in the chosen solvent.

Create a series of nominal test concentrations by diluting the stock solution with

reconstituted freshwater. A geometric series of at least five concentrations is

recommended to span the expected EC50 value (e.g., based on the data in the table

above).

Prepare a negative control (reconstituted freshwater only) and, if a solvent is used, a

solvent control (reconstituted freshwater with the solvent at the highest concentration used

in the test solutions).

Test Setup:
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Aliquot the test solutions and controls into the glass test vessels.

Introduce a specific number of Daphnia magna neonates (e.g., 5 daphnids per vessel) into

each vessel.

Ensure a sufficient volume of test solution per daphnid (e.g., at least 2 mL).

Place the test vessels in the incubator under the specified temperature and light

conditions.

Observations:

At 24 and 48 hours, count the number of immobilised daphnids in each vessel.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation of

the test vessel.[5]

Record water quality parameters (pH, dissolved oxygen, temperature) at the beginning

and end of the test.

Data Analysis:

Calculate the percentage of immobilised daphnids at each test concentration for the 24-

hour and 48-hour observation points.

Determine the 48-hour EC50 value and its 95% confidence limits using appropriate

statistical methods (e.g., probit analysis, logistic regression).

Visualizations
Signaling Pathway: Uncoupling of Oxidative
Phosphorylation
Binapacryl, like other dinitrophenols, disrupts the production of ATP in mitochondria by

uncoupling oxidative phosphorylation.[1][9][10][11][12] It acts as a protonophore, transporting

protons across the inner mitochondrial membrane, thus dissipating the proton gradient that

drives ATP synthase.
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Caption: Mechanism of Binapacryl as an uncoupler of oxidative phosphorylation.

Experimental Workflow: Acute Toxicity Testing
The following diagram illustrates the key steps in performing an acute toxicity test with

Binapacryl as a positive control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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